Cas no 33237-72-8 (N-(2-Indanyl)aniline)

• Product Name: N-(2-Indanyl)aniline
• CAS No: 33237-72-8
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD00130014
• CID: 314491
• PubChem ID: 118068
• Update Time: 2025-07-21

N-(2-Indanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-amine,2,3-dihydro-N-phenyl-
• N-(2-Indanyl)aniline
• N-phenyl-2,3-dihydro-1H-inden-2-amine
• N-Phenyl-2-aminoindan
• N-Phenyl-2-indanamine
• 2-(phenylamino)indane
• 2-aminophenylindane
• indan-2-yl anilide
• indan-2-yl-(phenyl)amine
• N-(2-Indanyl)-anilin
• N-Phenylindan-2-amine
• 2-Anilinoindan
• 2-Phenylaminoindan
• 2,3-Dihydro-N-phenyl-1H-inden-2-amine
• UNII-K0R810A172
• EN300-97025
• SB78682
• K0R810A172
• indan-2-yl-phenyl-amine
• EINECS 251-416-6
• NS00029446
• Z425812800
• 1H-Inden-2-amine, 2,3-dihydro-N-phenyl-
• SCHEMBL2980045
• AKOS009547223
• A821686
• Indanyl)aniline
• DTXSID10186889
• 33237-72-8
• A1-15578
• G22239
• DTXCID00109380
• 2-Anilinoindan; 2-Phenylaminoindan; N-Phenyl-2-aminoindan; N-Phenyl-2-indanamine; 2,3-Dihydro-N-phenyl-1H-inden-2-amine

• MDL： MFCD00130014
• Inchi： 1S/C15H15N/c1-2-8-14(9-3-1)16-15-10-12-6-4-5-7-13(12)11-15/h1-9,15-16H,10-11H2
• InChI Key： MHVHCDLCLNXADJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 209.12000
• Monoisotopic Mass: 209.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.140
• Boiling Point: 366 ºC
• Flash Point: 188 ºC
• Refractive Index: 1.659
• PSA: 12.03000
• LogP: 3.33890
• Solubility: Not determined